6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one

• IUPAC Name: 6-benzyl-3,5,9-trimethylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H18O3/c1-12-11-23-19-14(3)20-17(10-16(12)19)13(2)18(21(22)24-20)9-15-7-5-4-6-8-15/h4-8,10-11H,9H2,1-3H3
• InChI Key: RZGMFNZWTRWSOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CC4=CC=CC=C4)C)C
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol

Description

6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one, also known as BTFC, is a naturally occurring flavonoid found in various plants. It has gained attention in recent years due to its potential therapeutic properties in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one is not fully understood. However, it has been reported to exert its therapeutic effects through various pathways, including the inhibition of NF-κB signaling, modulation of MAPK signaling, and induction of apoptosis. 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has also been shown to inhibit the activity of various enzymes such as COX-2 and MMP-9, which are involved in the inflammatory response and cancer progression.
Biochemical and Physiological Effects
6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has been reported to have various biochemical and physiological effects. In cancer research, it has been shown to inhibit the expression of various oncogenes, including c-Myc and Bcl-2. It has also been reported to induce the expression of tumor suppressor genes such as p53 and p21. Inflammation is another area where 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has shown significant effects. It has been reported to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has also been shown to reduce oxidative stress and improve antioxidant status.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one in lab experiments is its low toxicity. It has been reported to have a favorable safety profile and can be used at higher concentrations without causing significant toxicity. Another advantage is its ability to target multiple pathways involved in various diseases, making it a potential candidate for combination therapy. However, one of the limitations of using 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one in lab experiments is its poor solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one research. One of the areas of interest is its potential use in combination therapy with other drugs for the treatment of cancer and inflammation. Another area of research is the development of novel delivery systems to improve its bioavailability and efficacy. Furthermore, the potential use of 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one in the prevention and treatment of neurological disorders is an area of active research. Finally, the identification of new targets and pathways involved in the therapeutic effects of 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one can provide new insights into its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one is a naturally occurring flavonoid with potential therapeutic properties in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one and its mechanism of action.

Synthesis Methods

6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one can be synthesized by various methods, including chemical synthesis and extraction from natural sources. One of the most common methods of chemical synthesis involves the condensation of 2,4-pentanedione and 4-hydroxybenzaldehyde in the presence of a base catalyst. Extraction of 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one from natural sources involves the isolation of the compound from plants such as Pterocarpus marsupium, Dalbergia sissoo, and Erythrina variegata.

Scientific Research Applications

6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has been extensively studied for its potential therapeutic properties in various diseases. In cancer research, 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been reported to induce apoptosis, inhibit angiogenesis, and sensitize cancer cells to chemotherapy. Inflammation is another area of research where 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has shown promising results. It has been reported to inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory pathways. 6-benzyl-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has also been studied for its potential neuroprotective properties in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.